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Compound of Interest

Compound Name: Indoline-6-carboxamide

CAS No.: 1158761-65-9

Cat. No.: B3086374

Get Quote

Executive Summary: The "Zero-Release" Standard
Indoline-6-carboxamide (CAS: 1158761-65-9) is a pharmacologically active scaffold often

used in kinase inhibitor development. Unlike common reagents, its amide functionality and

indoline core present specific stability and aquatic toxicity profiles.

The Core Directive: Treat this compound as a high-potency bioactive intermediate. The

disposal strategy must prevent environmental leaching (aquatic toxicity) and inadvertent

personnel exposure (skin/respiratory irritation). Dilution is not a solution; incineration is the only

validated destruction method.

Part 1: Chemical Safety Profile & Hazard
Identification
Before handling waste, you must understand the specific risks associated with the indoline

class.

Critical Hazard Data
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Parameter Specification Operational Implication

GHS Classification Warning
Handle with standard organic

PPE.

Hazard Codes

H302 (Harmful if

swallowed)H315 (Skin

Irritant)H319 (Eye Irritant)H335

(Resp.[1] Irritant)

Do not generate dust. Use a

fume hood for all solid

transfers.

Aquatic Risk H400/H410 (Potential)

Zero drain disposal. Even

trace amounts must be

collected.

Physical State Solid (Powder/Crystal)
Static charge is a risk; use

anti-static spatulas.

Reactivity Amide hydrolysis (Acid/Base)

Segregate from strong

oxidizers and concentrated

acids in waste streams.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 mask (minimum) for solid weighing; Fume hood sash at working height.

Dermal: Nitrile gloves (0.11 mm thickness, breakthrough >480 min). Double-glove if handling

solutions >100 mM.

Ocular: Chemical splash goggles (ANSI Z87.1).

Part 2: Disposal Logic & Decision Tree
Effective disposal relies on correct segregation at the point of generation. Mixing incompatible

streams creates "mystery waste" that is expensive and dangerous to treat.

Waste Segregation Workflow
The following logic gate ensures Indoline-6-carboxamide enters the correct destruction

stream.
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Waste Indoline-6-carboxamide

Physical State?

Solid / Powder Liquid / Solution Contaminated Debris
(Gloves, Weigh Boats)

Solid Waste Bin
(High-Temp Incineration)

 Label: Toxic Solid

Solvent Type? Hazardous Solid Waste
(Double Bagged)

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO, Acetone)

Aqueous
(Buffers, HPLC Waste)

Halogenated Carboy
(Code: HAL-ORG)

Non-Halogenated Carboy
(Code: NON-HAL)

Toxic Aqueous Waste
(NO DRAIN DISPOSAL)

Click to download full resolution via product page

Figure 1: Segregation logic for Indoline-6-carboxamide waste streams. Note the strict

prohibition of drain disposal for aqueous fractions.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Scenario: Expired reagent, degraded samples, or excess weighing material. Mechanism: High-

temperature incineration (>1000°C) ensures complete breakdown of the amide bond and

indoline ring.
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Containment: Transfer the solid into a screw-top glass vial or a high-density polyethylene

(HDPE) jar. Do not use open weigh boats for long-term storage in the waste bin.

Labeling: Attach a hazardous waste tag immediately.

Chemical Name: Indoline-6-carboxamide.[1][2][3]

Hazards: Irritant, Toxic.[4][1][5]

Secondary Containment: Place the sealed container into the laboratory's dedicated "Solid

Hazardous Waste" drum.

Logistics: Contact EHS for pickup when the drum is 75% full.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Scenario: Filtrates from synthesis, HPLC effluent, or dissolved samples. Mechanism: Chemical

treatment or fuel blending.

Identify the Solvent:

Halogenated (DCM, Chloroform): Must go to the Halogenated stream. Mixing this with

acetone/methanol can increase disposal costs significantly.

Non-Halogenated (DMSO, Methanol, Ethyl Acetate): Use the standard organic solvent

carboy.

pH Check: If the waste is acidic (e.g., from an acid workup), neutralize to pH 6-8 before

adding to the organic carboy to prevent exothermic polymerization or gas evolution in the

waste container.

Transfer: Pour into the appropriate carboy using a funnel. Close the latch immediately.

Rinsing: Rinse the original flask with a small volume of the compatible solvent and add the

rinse to the waste.
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Protocol C: Contaminated Debris (The "Hidden" Hazard)
Scenario: Syringes, needles, gloves, and paper towels.

Sharps: Needles contaminated with Indoline-6-carboxamide must go into a Red

Biohazard/Sharps Container, not the trash.

Soft Waste: Gloves and paper towels should be collected in a clear plastic bag labeled

"Chemically Contaminated Debris" and disposed of as hazardous solid waste. Never throw

contaminated gloves in the regular trash; this is a primary source of custodial staff exposure.

Part 4: Emergency Response (Spill Procedures)
Minor Spill (< 5 g or < 100 mL)

Alert: Notify nearby personnel.

PPE Up: Ensure goggles and double gloves are worn.

Solid Spill:

Cover with wet paper towels to prevent dust generation.

Scoop up the slurry and place it in a hazardous waste bag.

Wipe the surface with methanol, then soap and water.

Liquid Spill:

Cover with an absorbent pad or vermiculite.

Wait 5 minutes for absorption.

Collect material into a sealed bag.

Major Spill (> 5 g)
Evacuate: Clear the immediate area.

Isolate: Close lab doors to prevent fume spread.
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Contact: Call site EHS or Emergency Response immediately. Do not attempt to clean up a

large quantity of bioactive powder without respiratory protection (P100 or PAPR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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